Cas no 2229506-62-9 (3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229506-62-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6593341
• PubChem ID: 165628919
• Update Time: 2025-05-20

3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1775961
• 2229506-62-9

• Inchi： 1S/C11H11NO3/c1-11(15,10(13)14)6-8-3-2-4-9(5-8)7-12/h2-5,15H,6H2,1H3,(H,13,14)
• InChI Key： BOHOJUHOPIJAEJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid

Recent Advances in the Study of 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229506-62-9)

The compound 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229506-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyanophenyl group and a hydroxy-methylpropanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving palladium-catalyzed cyanation and subsequent hydrolysis, achieving an overall yield of 78%. This advancement is critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations have revealed that 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro studies demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2) with an IC50 value of 0.45 μM, suggesting potential applications in treating inflammatory diseases such as arthritis. Additionally, the compound's selectivity for COX-2 over COX-1 minimizes the risk of gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have uncovered its role in modulating cellular signaling pathways. A recent study in Cell Chemical Biology (2024) reported that 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid interacts with the NF-κB pathway, reducing the expression of pro-inflammatory cytokines. This dual action—enzyme inhibition and pathway modulation—highlights its potential as a multi-target therapeutic agent.

In addition to its anti-inflammatory properties, preliminary studies have explored the compound's efficacy in oncology. Research published in Bioorganic & Medicinal Chemistry Letters (2023) indicated that 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid induces apoptosis in certain cancer cell lines, particularly those with upregulated COX-2 expression. These findings suggest its potential as an adjunct therapy in cancers where inflammation plays a key role in tumor progression.

Despite these promising results, challenges remain in the development of 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid as a therapeutic agent. Pharmacokinetic studies have identified issues related to its oral bioavailability, prompting ongoing research into formulation strategies such as nanoparticle encapsulation or prodrug derivatization. Furthermore, comprehensive toxicology studies are needed to assess its safety profile in vivo.

In conclusion, 3-(3-cyanophenyl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229506-62-9) represents a versatile compound with significant therapeutic potential. Its dual mechanisms of action, combined with recent advancements in synthesis and pharmacological understanding, position it as a promising candidate for further development. Future research should focus on addressing bioavailability challenges and expanding its applications in inflammation and oncology.